Cas no 117186-04-6 (3,5-bis(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 3,5-bis(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 117186-04-6
• MF: C₉H₁₀F₆O₂
• MW: 264.164924144745
• MDL: MFCD00278492
• CID: 3655180
• PubChem ID: 2727679
• Update Time: 2025-04-22

3,5-bis(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,5-bis(trifluoromethyl)-
• 3,5-bis(trifluoromethyl)cyclohexane-1-carboxylic acid
• HMS559H07
• 117186-04-6
• Maybridge1_006321
• VKWKCLKUDZHHIX-UHFFFAOYSA-N
• CCG-53094
• SR-01000642283-1
• 3,5-di(trifluoromethyl)cyclohexane-1-carboxylic acid
• 879-648-9
• EN300-25485824
• SCHEMBL849491
• AKOS000161201

• MDL： MFCD00278492
• Inchi： 1S/C9H10F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h4-6H,1-3H2,(H,16,17)
• InChI Key： VKWKCLKUDZHHIX-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(=O)O)CC(C(F)(F)F)C1)(F)F

Computed Properties

• Exact Mass: 264.05849853Da
• Monoisotopic Mass: 264.05849853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids